![molecular formula C10H20N2S B1400841 1-(tetrahydro-2H-thiopyran-4-yl)piperidin-3-amine CAS No. 1249589-81-8](/img/structure/B1400841.png)
1-(tetrahydro-2H-thiopyran-4-yl)piperidin-3-amine
Overview
Description
1-(Tetrahydro-2H-thiopyran-4-yl)piperidin-3-amine (THTP) is an organosulfur compound that has been studied for its potential medicinal properties. It is a derivative of the piperidine family of compounds and has been found to be a useful starting material for the synthesis of other compounds. THTP has been investigated for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Condensation Reactions
This compound has been utilized in various condensation reactions for the preparation of dipeptides , spiroimidazolones , and tetrahydrocarbazoles as well as α-hydroxy esters .
Stereoselective Syntheses
An oxidation reaction of a related compound provided steric control, affording its trans sulfoxide with high efficiency and selectivity, which is important for creating isomerically pure substances .
Cyclic Sulfides Applications
Cyclic sulfides, to which this compound belongs, are important in chemistry with applications including thiopyran-derived scaffolds exploited in diverse ways .
Preparation of Stable Free Nitroxyl Radicals
Tetrahydro-4Н-thiopyran-4-ones, a related class of compounds, are valuable reagents for the preparation of stable free nitroxyl radicals .
Photosensitive Semiconductors and Electrochromic Materials
These compounds are also used in the synthesis of photosensitive semiconductors and electrochromic materials .
Synthetic Juvenile Hormones and Pheromones
Another application includes the synthesis of synthetic juvenile hormones and pheromones .
Polypropionate Fragments
They serve as precursors to natural product analogs by providing polypropionate fragments .
Anticonvulsant Activity
Some derivatives have shown statistically significant anticonvulsant activity in various models, which could be an area of interest for pharmacological research .
MilliporeSigma X-Mol ResearchGate Springer Taylor & Francis Online
properties
IUPAC Name |
1-(thian-4-yl)piperidin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2S/c11-9-2-1-5-12(8-9)10-3-6-13-7-4-10/h9-10H,1-8,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISQFNVVJXLWXCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2CCSCC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Thian-4-yl)piperidin-3-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.